Cas no 1866465-76-0 (N'-(cyclobutylmethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine)

• Product Name: N'-(cyclobutylmethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine
• CAS No: 1866465-76-0
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 5291567
• Update Time: 2025-10-18

N'-(cyclobutylmethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(cyclobutylmethyl)ethylamine
• N'-(cyclobutylmethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine

• Inchi： 1S/C10H20F2N2/c1-2-14(6-9-4-3-5-9)8-10(11,12)7-13/h9H,2-8,13H2,1H3
• InChI Key： JQWVRMXILNYENQ-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(CC)CC1CCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3

Additional information on N'-(cyclobutylmethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine

N'-(Cyclobutylmethyl)-N'-Ethyl-2,2-Difluoropropane-1,3-Diamine: A Comprehensive Overview

N'-(Cyclobutylmethyl)-N'-Ethyl-2,2-Difluoropropane-1,3-Diamine (CAS No. 1866465-76-0) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its complex structure and functional groups, has garnered attention in recent years due to its versatile properties and emerging applications in advanced materials and drug development.

The molecular structure of N'-(Cyclobutylmethyl)-N'-Ethyl-2,2-Difluoropropane-1,3-Diamine consists of a propane backbone with two fluorine atoms at the 2-position. This fluorination introduces electronic effects that enhance the compound's stability and reactivity. The presence of two amine groups at the 1 and 3 positions further increases its utility in forming various chemical bonds, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of this compound in the development of novel pharmaceutical agents. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, enabling the production of enantiomerically pure compounds. Additionally, the compound's fluorinated structure has shown promise in enhancing the bioavailability and pharmacokinetic properties of drug candidates.

In the field of materials science, N'-(Cyclobutylmethyl)-N'-Ethyl-2,2-Difluoropropane-1,3-Diamine has been utilized as a precursor for advanced polymers and coatings. Its unique combination of fluorinated and amine functionalities allows for the creation of materials with enhanced mechanical strength and thermal stability. Researchers have also investigated its potential in creating self-healing polymers, a cutting-edge area in materials research.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of its production, making it more accessible for industrial applications. The use of transition metal catalysts has been particularly effective in optimizing the synthesis pathway.

From an environmental standpoint, N'-(Cyclobutylmethyl)-N'-Ethyl-2,2-Difluoropropane-1,3-Diamine demonstrates favorable biodegradation characteristics under controlled conditions. This makes it an attractive option for sustainable chemical processes that minimize environmental impact. Ongoing research is focused on further improving its eco-friendliness while maintaining its performance attributes.

In conclusion, N'-(Cyclobutylmethyl)-N'-Ethyl-2,2-Difluoropropane-1,3-Diamine (CAS No. 1866465-76-0) stands out as a versatile and innovative compound with broad applications across multiple disciplines. Its unique structure and functional groups continue to drive advancements in pharmaceuticals, materials science, and sustainable chemistry. As research progresses, this compound is expected to play an increasingly important role in shaping future technologies and therapeutic solutions.